Cas no 500788-87-4 ((R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid)

• Product Name: (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid
• CAS No: 500788-87-4
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD03427938
• CID: 68300
• PubChem ID: 1939770
• Update Time: 2025-06-13

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid
• (R)-Boc-4-methoxy-β-Phe-OH
• Boc-(R)-3-Amino-3-(4-methoxyphenyl)-propionic acid
• Boc-beta-(R)-4-methoxyphenylalanine
• BOC-Β-TYR(ME)-OH
• (3R)-3-(4-methoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-BOC-4-METHOXY-SS-PHE-OH
• Boc-D-b-Phe(4-OMe)-OH
• (R)-3-(Boc-amino)-3-(4-methoxyphenyl)propionic acid, Boc-β-Tyr(Me)-OH, Boc-4-methoxy-L-β-phenylalanine, Boc-O-methyl-L-β-tyrosine
• AKOS013463257
• BOC-(R)-ss-(p-methoxyphenyl)alanine
• Boc-(R)-3-amino-3-(4-methoxyphenyl)propionic acid
• AC-25436
• CS-0201603
• 500788-87-4
• boc-(r)-3-amino-3-(4-methoxyphenyl)propanoic acid
• SCHEMBL7226978
• A-Phe-OH
• Boc-(R)-3-Amino-3-(4-methoxy-phenyl)-propionic acid
• HY-W141806
• (3R)-3-[(tert-Butoxycarbonyl)amino]-3-(4-methoxyphenyl)propanoic acid
• MFCD03427938
• BOC-(R)-AMINO-3-(4-METHOXY-PHENYL)-PROPIONIC ACID
• A871670
• EN300-1163405
• DTXSID90365690
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid
• (R)-Boc-4-methoxy-beta-Phe-OH, >=98.0% (HPLC)
• (R)-Boc-4-methoxy-
• AS-40721
• BOC-D-PHE(4-OCH3)-OH
• DA-71634

• MDL： MFCD03427938
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(9-13(17)18)10-5-7-11(20-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key： OPAAZWPTEYZZIW-GFCCVEGCSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14200
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 3.12660

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid

Comprehensive Overview of (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid (CAS No. 500788-87-4)

(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid (CAS No. 500788-87-4) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the class of Boc-protected amino acids, which are critical for peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) group and a 4-methoxyphenyl moiety, makes it a valuable building block for designing bioactive molecules. Researchers and manufacturers often seek this compound for its role in enantioselective synthesis and as a precursor for neurologically active compounds.

The growing demand for chiral intermediates like (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid is driven by advancements in asymmetric catalysis and green chemistry. With increasing interest in sustainable pharmaceutical production, this compound aligns with trends such as atom economy and reduced waste synthesis. Its application extends to the development of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, areas frequently explored in drug discovery pipelines. The Boc group in this molecule ensures stability during reactions, a feature highly valued in multistep syntheses.

In recent years, the compound has gained attention due to its potential role in central nervous system (CNS) drug development. The 4-methoxyphenyl fragment is particularly interesting for its ability to influence blood-brain barrier permeability, a hot topic in neuropharmacology. Many researchers searching for CAS 500788-87-4 are investigating its utility in creating neuroprotective agents or cognitive enhancers. Additionally, its chiral purity (>98% ee typically) makes it suitable for FDA-approved drug synthesis, addressing the pharmaceutical industry's need for highly enantioselective intermediates.

From a technical perspective, (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid demonstrates excellent solubility in polar aprotic solvents like DMF and DMSO, which facilitates its use in solid-phase peptide synthesis (SPPS). This characteristic answers a common query among chemists regarding optimal reaction conditions for Boc-protected compounds. The compound's stability under ambient storage conditions (typically 2-8°C) also makes it practical for laboratory use, a feature frequently mentioned in chemical procurement discussions.

The synthesis of CAS 500788-87-4 typically involves asymmetric hydrogenation or enzymatic resolution methods, reflecting current interests in biocatalysis and transition metal catalysis. These production methods align with the pharmaceutical industry's shift toward greener synthetic routes, a subject dominating many chemical engineering forums. Analytical techniques like HPLC and chiral chromatography are crucial for quality control, addressing another common search topic regarding chiral compound characterization.

Looking forward, (R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid is poised to maintain its relevance in medicinal chemistry. Its structural features meet the growing demand for privileged scaffolds in fragment-based drug discovery, a trending approach in pharmaceutical R&D. The compound's versatility also makes it valuable for developing targeted protein degraders (PROTACs), one of the most searched topics in contemporary drug development. As research continues to explore its applications, this chiral building block remains a focus for both academic and industrial chemists worldwide.